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Compound of Interest

Compound Name: 2,6-Difluoronicotinaldehyde

Cat. No.: B141074

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
stewardship. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2,6-Difluoronicotinaldehyde, ensuring a secure laboratory environment.
Adherence to these procedures is critical for minimizing risks and complying with regulatory
standards.

Immediate Safety and Handling Protocol

Before initiating any disposal procedures, it is imperative to be familiar with the hazards
associated with 2,6-Difluoronicotinaldehyde. This compound is classified as an irritant and
requires careful handling in a controlled environment, such as a chemical fume hood, to
minimize exposure. All personnel must wear appropriate Personal Protective Equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat. An eyewash station and
safety shower must be readily accessible.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
2,6-Difluoronicotinaldehyde presents the following hazards:

e Causes skin irritation (H315)[1][2]
o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]
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Quantitative Safety Data

A comprehensive understanding of the physicochemical and hazard data for 2,6-
Difluoronicotinaldehyde is fundamental to its safe handling and disposal.

Property Value

CAS Number 155601-65-3[1][2]
Molecular Formula CeH3F2NO[1][2]
Molecular Weight 143.09 g/mol [2]

Physical State Solid[1]

GHS Pictogram GHSO07: Harmful/lrritant[1]
GHS Signal Word Warning[1][2]

Hazard Statements H315, H319, H335[1][2]

] ) P501: Dispose of contents/container to an
Precautionary Statement (Disposal) _
approved waste disposal plant[2]

Step-by-Step Disposal Protocol

The primary route for the disposal of 2,6-Difluoronicotinaldehyde is through an approved
hazardous waste disposal facility. Under no circumstances should this chemical be disposed of
down the drain or mixed with general laboratory waste.

1. Waste ldentification and Segregation:

» Treat all 2,6-Difluoronicotinaldehyde waste, including unused product and contaminated
materials, as hazardous.

e Segregate this waste from other waste streams to prevent potential chemical reactions.
2. Waste Collection and Container Management:

o Use a designated, leak-proof, and clearly labeled waste container compatible with the
chemical.
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e The label must include the words "Hazardous Waste," the full chemical name "2,6-
Difluoronicotinaldehyde,” and the appropriate hazard pictograms.

o Keep the waste container securely closed except when adding waste.
3. Contaminated Labware:

» Disposable items such as gloves, pipette tips, and absorbent paper that are contaminated
with 2,6-Difluoronicotinaldehyde must be collected as solid hazardous waste.

o Place these items in a separate, clearly labeled, and sealed container.
4. Storage in Satellite Accumulation Areas (SAA):
» Store the sealed waste container in a designated SAA at or near the point of generation.

e The SAA should be in a cool, dry, and well-ventilated area, away from incompatible
materials.

5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

e Provide an accurate description of the waste's composition.
6. Spill Management:
« In the event of a spill, evacuate the immediate area.

e Wearing appropriate PPE, contain the spill using a non-combustible absorbent material like
sand or earth.

e Collect the absorbent material and the spilled chemical into a sealed container for disposal
as hazardous waste.

Disposal Workflow
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The following diagram illustrates the procedural flow for the proper disposal of 2,6-
Difluoronicotinaldehyde.

Spill Response

<o >

es

Identify 2,6-Difluoronicotinaldehyde Waste
(Unused chemical, contaminated labware)

Segregate as Hazardous Waste Contain Spill with Absorbent Material

'

Collect Spill Debris as Hazardous Waste

Select a Designated, Labeled,
and Compatible Waste Container

Collect Waste in the Container

Securely Seal the Container

:

Store in a Designated
Satellite Accumulation Area (SAA)

l

Contact EHS or Licensed
Waste Disposal Contractor

l

Arrange for Pickup and Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b141074?utm_src=pdf-body
https://www.benchchem.com/product/b141074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Disposal workflow for 2,6-Difluoronicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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